2-(3,4-dimethoxyphenyl)-N-(2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)acetamide

• IUPAC Name: 2-(3,4-dimethoxyphenyl)-N-[2-(furan-2-carbonyl)-3,4-dihydro-1H-isoquinolin-7-yl]acetamide
• InChI: InChI=1S/C24H24N2O5/c1-29-20-8-5-16(12-22(20)30-2)13-23(27)25-19-7-6-17-9-10-26(15-18(17)14-19)24(28)21-4-3-11-31-21/h3-8,11-12,14H,9-10,13,15H2,1-2H3,(H,25,27)
• InChI Key: GRICHUGBSJFRMM-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CC(=O)NC2=CC3=C(CCN(C3)C(=O)C4=CC=CO4)C=C2)OC
• Molecular Formula: C24H24N2O5
• Molecular Weight: 420.5 g/mol
• CAS No.: 955686-87-0

Description

2-(3,4-dimethoxyphenyl)-N-(2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)acetamide is a useful research compound. Its molecular formula is C24H24N2O5 and its molecular weight is 420.465. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Overview

The molecule 2-(3,4-dimethoxyphenyl)-N-(2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)acetamide represents a class of compounds with potential therapeutic applications, drawing interest for their roles in addressing various diseases. Despite the specific molecule not being directly mentioned in the available literature, insights can be drawn from the scientific exploration of related tetrahydroisoquinoline (THIQ) derivatives and furan-containing compounds. These insights provide a window into the potential applications of the molecule .

Tetrahydroisoquinoline Derivatives in Therapeutics

Tetrahydroisoquinolines (THIQs) are recognized as "privileged scaffolds" in drug discovery, owing to their presence in numerous bioactive natural products and pharmaceuticals. Initially associated with neurotoxicity, certain THIQ derivatives have been reevaluated for their therapeutic potential, including neuroprotection against Parkinsonism and applications in cancer treatment. For instance, the US FDA-approved trabectedin, a THIQ derivative, marks a significant milestone in anticancer therapy, specifically for soft tissue sarcomas. The diverse therapeutic activities associated with THIQ derivatives, as documented in patents between 2010 and 2015, span across cancer, malaria, central nervous system disorders, cardiovascular diseases, and metabolic disorders, suggesting a broad spectrum of potential applications for related compounds (Singh & Shah, 2017).

Furan Derivatives in Material and Drug Synthesis

Furan derivatives, such as the furan-2-carbonyl moiety present in the molecule of interest, are critical in the synthesis of various polymers, functional materials, and bioactive molecules. The role of furan compounds, especially in creating sustainable solutions for the chemical industry, underscores their importance. 5-Hydroxymethylfurfural (HMF), a notable furan derivative, demonstrates the versatility of furan compounds in generating monomers for polymers, solvents, and even engine fuels, highlighting the potential for furan-containing molecules in diverse scientific and industrial applications (Chernyshev, Kravchenko, & Ananikov, 2017).